Cas no 1139-13-5 (Diethyl 1,1-cyclohexanedicarboxylate)

Diethyl 1,1-cyclohexanedicarboxylate is a diester derivative of cyclohexane-1,1-dicarboxylic acid, commonly utilized as a versatile intermediate in organic synthesis. Its cyclohexane backbone and dual ester functionalities make it valuable for constructing complex cyclic frameworks, particularly in pharmaceutical and fine chemical applications. The compound exhibits good solubility in common organic solvents, facilitating its use in reactions such as condensations, alkylations, and cyclizations. Its stability under standard conditions and well-defined reactivity profile enhance its utility in multi-step synthetic routes. Diethyl 1,1-cyclohexanedicarboxylate is particularly advantageous in the preparation of spirocyclic and bridged ring systems, where its structural rigidity contributes to controlled stereochemical outcomes.
Diethyl 1,1-cyclohexanedicarboxylate structure
1139-13-5 structure
Product Name:Diethyl 1,1-cyclohexanedicarboxylate
CAS No:1139-13-5
MF:C12H20O4
MW:228.284804344177
MDL:MFCD02093457
CID:94481
PubChem ID:249270
Update Time:2025-06-26

Diethyl 1,1-cyclohexanedicarboxylate Chemical and Physical Properties

Names and Identifiers

    • Diethyl 1,1-Cyclohexanedicarboxylate
    • Diethyl cyclohexane-1,1-dicarboxylate
    • 1,1-Cyclohexanedicarboxylic Acid Diethyl Ester
    • cyclohexane-1,1-dicarboxylic acid diethyl ester
    • 1,1-diethyl cyclohexane-1,1-dicarboxylate
    • MLHUKQNAQSRVKI-UHFFFAOYSA-N
    • 1,1-Cyclohexanedicarboxylic acid, diethyl ester
    • 1,1-Bis(ethoxycarbonyl)cyclohexane
    • NSC67359
    • STL557112
    • BBL103302
    • 9155AC
    • Cyclohexanedicarboxylicaciddiethylester
    • Dieth
    • MFCD02093457
    • Diethyl 1,1-cyclohexanedicarboxylate, AldrichCPR
    • AKOS005258680
    • AC-32101
    • C1640
    • 1139-13-5
    • AMY22859
    • CS-W012995
    • DTXSID70290214
    • BAA13913
    • NSC-67359
    • FT-0682705
    • EN300-85224
    • SCHEMBL254353
    • D70957
    • Diethyl 1,1-cyclohexanedicarboxylate #
    • DS-12128
    • 1,1-Cyclohexanedicarboxylic acid, 1,1-diethyl ester
    • Diethylcyclohexane-1,1-dicarboxylate
    • Diethyl 1,1-cyclohexanedicarboxylate
    • MDL: MFCD02093457
    • Inchi: 1S/C12H20O4/c1-3-15-10(13)12(11(14)16-4-2)8-6-5-7-9-12/h3-9H2,1-2H3
    • InChI Key: MLHUKQNAQSRVKI-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1(C(=O)OCC)CCCCC1)=O

Computed Properties

  • Exact Mass: 228.13600
  • Monoisotopic Mass: 228.136
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,04 g/cm3
  • Boiling Point: 137°C/16mmHg(lit.)
  • Flash Point: 120.5 °C
  • Refractive Index: 1.4460-1.4490
  • PSA: 52.60000
  • LogP: 2.06310
  • Solubility: Not determined

Diethyl 1,1-cyclohexanedicarboxylate Security Information

Diethyl 1,1-cyclohexanedicarboxylate Customs Data

  • HS CODE:2917209090
  • Customs Data:

    China Customs Code:

    2917209090

    Overview:

    HS:2917209090 other(Cycloalkane\Cycloene\Cyclic terpene)Polycarboxylic acid VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Terephthalic acid please specify4-CBAvalue, Terephthalic acid please specifyP-TLacid value, Terephthalic acid please indicate color, Terephthalic acid please indicate moisture

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food

    Summary:

    2917209090 other cyclanic, cyclenic or cyclotherpenic polycarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

Diethyl 1,1-cyclohexanedicarboxylate Pricemore >>

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Diethyl 1,1-cyclohexanedicarboxylate Suppliers

Amadis Chemical Company Limited
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(CAS:1139-13-5)Diethyl 1,1-cyclohexanedicarboxylate
Order Number:A2319
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:02
Price ($):303.0
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:1139-13-5)1,1-CYCLOHEXANEDICARBOXYLIC ACID DIETHYL ESTER
Order Number:LE8904
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:00
Price ($):discuss personally
Email:18501500038@163.com

Additional information on Diethyl 1,1-cyclohexanedicarboxylate

Diethyl 1,1-cyclohexanedicarboxylate (CAS No. 1139-13-5): An Overview of Its Properties, Applications, and Recent Research Developments

Diethyl 1,1-cyclohexanedicarboxylate (CAS No. 1139-13-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, materials science, and pharmaceutical research. This compound is characterized by its unique molecular structure, which consists of a cyclohexane ring with two carboxylic acid groups esterified with ethyl groups. The chemical formula for Diethyl 1,1-cyclohexanedicarboxylate is C12H20O4, and it has a molecular weight of approximately 228.28 g/mol.

The physical properties of Diethyl 1,1-cyclohexanedicarboxylate are noteworthy. It is a colorless to pale yellow liquid at room temperature and has a characteristic odor. The compound is soluble in common organic solvents such as ethanol, acetone, and ethyl acetate but is insoluble in water. Its boiling point is around 260°C at atmospheric pressure, and it has a density of approximately 0.98 g/cm³.

In terms of chemical reactivity, Diethyl 1,1-cyclohexanedicarboxylate exhibits typical ester behavior. It can undergo hydrolysis in the presence of acids or bases to form the corresponding carboxylic acids and alcohols. Additionally, it can participate in various organic reactions such as transesterification, reduction to alcohols, and nucleophilic substitution reactions. These properties make it a valuable intermediate in the synthesis of more complex organic molecules.

The applications of Diethyl 1,1-cyclohexanedicarboxylate are diverse and span multiple industries. In the pharmaceutical industry, it serves as an important building block for the synthesis of drugs and pharmaceutical intermediates. For instance, it can be used to synthesize compounds with anti-inflammatory and analgesic properties. In materials science, Diethyl 1,1-cyclohexanedicarboxylate is utilized as a plasticizer in polymers and resins, enhancing their flexibility and durability.

Recent research has further expanded the potential applications of Diethyl 1,1-cyclohexanedicarboxylate. A study published in the Journal of Organic Chemistry highlighted its use as a precursor for the synthesis of novel chiral catalysts. These catalysts have shown promise in asymmetric synthesis reactions, which are crucial for producing enantiomerically pure compounds used in pharmaceuticals and fine chemicals.

In another study conducted by researchers at the University of California, Berkeley, Diethyl 1,1-cyclohexanedicarboxylate was explored as a key component in the development of biodegradable polymers. The researchers found that by incorporating this compound into polymer blends, they could enhance the biodegradability and mechanical properties of the resulting materials. This finding has significant implications for reducing environmental pollution caused by synthetic plastics.

The safety profile of Diethyl 1,1-cyclohexanedicarboxylate is also an important consideration. While it is generally considered safe for industrial use when proper handling protocols are followed, it is important to note that it can cause skin irritation and eye damage upon contact. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn when handling this compound.

In conclusion, Diethyl 1,1-cyclohexanedicarboxylate (CAS No. 1139-13-5) is a multifaceted compound with a wide range of applications in various industries. Its unique chemical structure and reactivity make it an invaluable intermediate in organic synthesis and materials science. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in the scientific community.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1139-13-5)Diethyl 1,1-cyclohexanedicarboxylate
A2319
Purity:99%
Quantity:100g
Price ($):303.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:1139-13-5)1,1-CYCLOHEXANEDICARBOXYLIC ACID DIETHYL ESTER
LE8904
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email